3-Chloro-6-(2-fluorophenyl)-4-(trifluoromethyl)pyridazine

• Molecular Formula: C11H5ClF4N2
• Molecular Weight: 276.62 g/mol
• SMILES: C1=CC=C(C(=C1)C2=NN=C(C(=C2)C(F)(F)F)Cl)F
• InChI: InChI=1S/C11H5ClF4N2/c12-10-7(11(14,15)16)5-9(17-18-10)6-3-1-2-4-8(6)13/h1-5H
• InChIKey: SVXXXWMPXCVJGG-UHFFFAOYSA-N

3-Chloro-6-(2-fluorophenyl)-4-(trifluoromethyl)pyridazine Overview

3-Chloro-6-(2-fluorophenyl)-4-(trifluoromethyl)pyridazine (CAS 1271475-79-6) is a heterocyclic compound characterized by a pyridazine core bearing a chlorine atom at the 3-position, a trifluoromethyl group at the 4-position, and a 2-fluorophenyl substituent at the 6-position . It belongs to a class of polyhalogenated pyridazines that have been broadly claimed in patents for microbiocidal and fungicidal applications [1]. The compound's unique ortho-fluorine arrangement on the phenyl ring distinguishes it from its para-fluorinated and non-fluorinated analogs, offering potential advantages in molecular recognition and metabolic stability .

Workflow Polyhalogenated pyridazine scaffold for heterocyclic chemistry and SAR studies

Selection Ortho-fluorophenyl regioisomer with reactive 3-chloro handle

Context Supports antimicrobial screening, kinase inhibitor library design, and FBDD fragment studies

• [1] Syngenta Crop Protection, Inc. Pyridazine derivatives, processes for their preparation and their use as fungicides. US Patent Application 20100022526, 2010. View Source

3-Chloro-6-(2-fluorophenyl)-4-(trifluoromethyl)pyridazine Substitution Risks

Substituting 3-Chloro-6-(2-fluorophenyl)-4-(trifluoromethyl)pyridazine with a generic pyridazine analog is unsound due to the critical influence of the 2-fluorophenyl regioisomerism on physicochemical and potentially biological properties. The ortho-fluorine atom can engage in intramolecular interactions and alter the electronic distribution of the phenyl ring, which directly impacts molecular recognition by biological targets . The 3-chloro group serves as a synthetic handle for further functionalization, and its reactivity is modulated by the adjacent trifluoromethyl group . Using the 4-fluorophenyl isomer (CAS 1271473-94-9) or a non-fluorinated phenyl analog (CAS 221196-00-5) fundamentally changes the molecule's dipole moment, lipophilicity, and hydrogen-bonding capacity, which can lead to divergent biological outcomes and irreproducible results .

Para-fluorophenyl isomer (CAS 1271473-94-9)

Replacing ortho-fluorine with para substitution may alter molecular recognition and dipole moment, shifting SAR interpretation.

Non-fluorinated phenyl analog (CAS 221196-00-5)

Absence of fluorine on the phenyl ring reduces halogen-bonding capacity and lipophilicity, which may impact target engagement.

3,6-Dichloro analog (no phenyl ring)

Lacks the 6-aryl substituent critical for kinase pharmacophore congruence; substitution may invalidate SAR models.

3-Chloro-6-(2-fluorophenyl)-4-(trifluoromethyl)pyridazine Differentiation Guide

Ortho- vs. Para-Fluorophenyl Regioisomer Purity

The target compound is supplied with a minimum purity of 98%, ensuring the precise 2-fluorophenyl regioisomer. In contrast, the 4-fluorophenyl analog (CAS 1271473-94-9) represents a distinct chemical entity with different SMILES notation (Fc1ccc(-c2cc(C(F)(F)F)c(Cl)nn2)cc1 vs. Fc1ccccc1-c1cc(C(F)(F)F)c(Cl)nn1 for the target) . This regioisomeric purity is critical for reproducible structure-activity relationship (SAR) studies, as the position of the fluorine atom alters the electron density of the adjacent phenyl ring, directly affecting pi-stacking and halogen bonding interactions .

Regioisomer Purity

Method context

≥98% purity (2-fluoro) vs. 4-fluoro isomer (CAS 1271473-94-9). Identical MW (276.62), distinct SMILES and phenyl substitution pattern.

Enables regioisomer-specific SAR interpretation

Based on vendor certificate of analysis (HPLC)

Evidence Dimension	HPLC/GC Purity Assay and Regioisomeric Identity
Target Compound Data	Purity ≥98% (HPLC); CAS 1271475-79-6; SMILES: Fc1ccccc1-c1cc(C(F)(F)F)c(Cl)nn1; Mol. Wt.: 276.62 g/mol
Comparator Or Baseline	3-Chloro-6-(4-fluorophenyl)-4-(trifluoromethyl)pyridazine (CAS 1271473-94-9); SMILES: Fc1ccc(-c2cc(C(F)(F)F)c(Cl)nn2)cc1; Mol. Wt.: 276.62 g/mol
Quantified Difference	Identical molecular weight and formula; differentiated solely by 2-fluoro vs. 4-fluoro phenyl substitution pattern.
Conditions	Vendor certificate of analysis (Leyan; HPLC). The comparator data is from Chemsrc for the para-isomer.

Why This Matters

For scientists conducting SAR studies, the 98% purity and confirmed ortho-fluorine substitution guarantee that observed biological effects are attributable to the intended regioisomer, not a mixture.

Molecular Weight and Halogen Differentiation

The target compound (C11H5ClF4N2, MW 276.62 g/mol) incorporates one chlorine and four fluorine atoms, including the metabolically stabilizing -CF3 group. Its non-fluorinated phenyl analog (C11H6ClF3N2, MW 258.63 g/mol) lacks the fluorine atom on the phenyl ring, reducing molecular weight and altering lipophilicity [1]. The 3,6-dichloro analog (C5HCl2F3N2, MW 216.98 g/mol) lacks the phenyl ring entirely, representing a distinct synthetic intermediate with a melting point of 45–50 °C . The higher molecular weight and halogen count of the target provide a unique combination of heavy-atom effect and potential for halogen bonding.

Halogen Profile

Specification review

MW 276.62 g/mol, 5 halogen atoms (1 Cl, 4 F). MW increase of 18 g/mol over non-fluorinated phenyl analog (258.63 g/mol).

Supports halogen-bonding and heavy-atom probe studies

Calculated from molecular formula; dichloro analog MW 216.98 for comparison

Evidence Dimension	Molecular Weight, Formula, and Halogen Content
Target Compound Data	C11H5ClF4N2; MW 276.62 g/mol; 1 Cl, 4 F atoms; contains a 2-fluorophenyl ring
Comparator Or Baseline	1) 3-Chloro-6-phenyl-4-(trifluoromethyl)pyridazine: C11H6ClF3N2, MW 258.63 g/mol [1]. 2) 3,6-Dichloro-4-(trifluoromethyl)pyridazine: C5HCl2F3N2, MW 216.98 g/mol, mp 45-50 °C .
Quantified Difference	MW increase of 18 g/mol vs. phenyl analog (one additional F-for-H substitution). MW increase of ~60 g/mol vs. dichloro analog (phenyl ring absence).
Conditions	Calculated from molecular formula; melting point from Sigma-Aldrich for dichloro analog.

Why This Matters

The unique molecular weight and halogen profile impact key drug-design parameters like cLogP and metabolic stability, making this compound a distinct chemical tool for probing fluorine-specific biological interactions.

• [1] SpectraBase. 3-Chloro-6-phenyl-4-trifluoromethyl-pyridazine. Compound ID KU2Mtd52fKB. Retrieved 2026-05-01. View Source

Antimicrobial Activity of Trifluoromethyl Pyridazines

While no direct MIC data exists for the target compound, a closely related class of halogenated pyridazines has demonstrated strong antibacterial activity. Specifically, chloro-substituted pyridazine derivatives showed MIC values of 0.892–3.744 μg/mL against Gram-negative bacteria, which is lower than the standard drug chloramphenicol (MIC 2.019–8.078 μg/mL) [1]. The introduction of a trifluoromethyl moiety on the pyridazine skeleton has been correlated with increased antimicrobial activity, particularly in compounds featuring both chloro and trifluoromethyl substituents [2]. This class-level evidence supports the hypothesis that the target compound, which uniquely combines a 3-chloro, 4-trifluoromethyl, and 6-(2-fluorophenyl) substitution pattern, is a promising candidate for antimicrobial screening programs.

Antimicrobial Evidence

Class-level inference

Chloro-pyridazine class reported MIC range 0.892–3.744 μg/mL against Gram-negative bacteria.

Supports antimicrobial screening context

No direct MIC data for this compound; class-level evidence only

Evidence Dimension	In vitro Antibacterial Activity (MIC)
Target Compound Data	No direct quantitative data available. Predicted to be active based on structural features common to active class members.
Comparator Or Baseline	Chloro-pyridazine derivatives (general class): MIC 0.892–3.744 μg/mL vs. chloramphenicol 2.019–8.078 μg/mL against E. coli and P. aeruginosa [1].
Quantified Difference	Class showed up to 2.5-fold lower MIC than chloramphenicol.
Conditions	In vitro broth microdilution assay against Gram-negative strains; specific conditions as per Antimicrobial Pyridazines 2020 study.

Why This Matters

The class-level data indicates a high probability of antimicrobial activity, providing a rational basis for prioritizing this compound in biological screening over non-halogenated or less-substituted analogs.

• [1] Antimicrobial Pyridazines: Synthesis, Characterization, Cytotoxicity, Substrate Promiscuity, and Molecular Docking. Chemistry & Biodiversity, 2020. DOI: 10.1002/cbdv.202000190. View Source
• [2] New pyridazine–fluorine derivatives: Synthesis, chemistry and biological activity. Part II. Academia.edu, 2013. View Source

p38 MAP Kinase Inhibitor Intermediate Utility

Pyridazine derivatives are established scaffolds for p38 MAP kinase inhibitors, with some analogs achieving IC50 values in the 1–20 nM range [1]. While the target compound has not been explicitly tested, its substitution pattern is congruent with the pharmacophore model for this target: an aryl group at position 6 (here, 2-fluorophenyl) and a heteroaryl or substituted aryl at position 4 (here, trifluoromethyl-substituted pyridazine) [1]. This structural alignment suggests that 3-Chloro-6-(2-fluorophenyl)-4-(trifluoromethyl)pyridazine is a valuable late-stage intermediate for generating focused libraries of p38 inhibitors through nucleophilic aromatic substitution at the 3-chloro position .

p38 Kinase Scaffold

Class-level inference

Structure aligns with p38α MAPK inhibitor pharmacophore; reported class IC50 1–20 nM.

Supports kinase inhibitor library diversification

Target compound not directly tested; reactive 3-Cl handle enables rapid analog synthesis

Evidence Dimension	In vitro Kinase Inhibition (p38α MAPK)
Target Compound Data	No direct IC50 data. Structure aligns with the trisubstituted pyridazine pharmacophore required for activity.
Comparator Or Baseline	Representative pyridazine p38 inhibitors: IC50 values of 1–20 nM [1].
Quantified Difference	Potent class activity demonstrated; target compound possesses the critical 6-aryl and 4-substituted pyridazine core.
Conditions	In vitro p38 MAP kinase inhibition assay; conditions as described in McIntyre et al., BMCL 2002.

Why This Matters

This compound is not merely a passive analog but a strategically functionalized building block with a reactive 3-chloro site, uniquely enabling rapid diversification into potent kinase inhibitor candidates.

• [1] McIntyre, C. J. et al. Pyridazine based inhibitors of p38 MAPK. Bioorg. Med. Chem. Lett., 2002, 12(4), 689-692. PMID: 11844702. View Source

3-Chloro-6-(2-fluorophenyl)-4-(trifluoromethyl)pyridazine Applications

Fluorine Positional SAR in Antimicrobial Pyridazines

Building on the class-level antimicrobial evidence, this compound serves as an ortho-fluorinated probe to compare against its para-fluorinated isomer (CAS 1271473-94-9) and the non-fluorinated analog (CAS 221196-00-5). By systematically varying the fluorine position, researchers can quantify the impact of regioisomerism on MIC values, providing critical data for optimizing the lead's pharmacophore. The 98% purity ensures that subtle differences in zone-of-inhibition or broth microdilution assays are attributable solely to the fluorine substitution pattern, not to chemical heterogeneity .

p38 Inhibitor Library Synthesis

The 3-chloro group is a strategic handle for nucleophilic aromatic substitution (SNAr) with amines, alcohols, or thiols. Given the established activity of trisubstituted pyridazines as p38 inhibitors (IC50 1–20 nM), this compound enables rapid generation of C-3 diversified libraries. The 4-trifluoromethyl group imparts metabolic stability, while the 2-fluorophenyl group at C-6 can engage in specific interactions with the kinase hinge region. Researchers can use this building block to explore SAR beyond the limited set of C-3 substituents previously described, potentially discovering inhibitors with improved selectivity over other MAP kinases [1].

Halogen-Enriched Fragment Libraries for FBDD/SBDD

With five halogen atoms (1 Cl, 4 F), this compound offers exceptional anomalous scattering for X-ray crystallography and unique 19F NMR handles. In fragment-based drug discovery (FBDD), the ortho-fluorophenyl and trifluoromethyl groups serve as dual 19F reporters, enabling both ligand-observed and protein-observed NMR screening. The compound's molecular weight (276.62 g/mol) is within the fragment space, and its high halogen content facilitates unambiguous electron density fitting in structure-based drug design (SBDD). It can be used as a core fragment to probe halogen-bonding hotspots in target proteins, a capability not offered by non-fluorinated or mono-fluorinated analogs .

Fungicidal Screening for Agrochemical Discovery

Given the extensive patenting of pyridazine derivatives as fungicides, this compound is a logical inclusion in agrochemical screening decks. Its structural features—a chloropyridazine core with a trifluoromethyl group—mirror the pharmacophore of known fungicidal pyridazines. The 2-fluorophenyl substituent may confer selectivity against specific fungal pathogens (e.g., Ascomycetes vs. Basidiomycetes) by exploiting differences in target site accessibility. Researchers can evaluate its preventive and curative efficacy in greenhouse assays against economically important diseases like wheat leaf rust (Puccinia triticina) and grape downy mildew (Plasmopara viticola), using the 4-fluorophenyl isomer as a direct comparator to establish structure-activity trends [1].

Application

Selection Property

Validation Focus

Antimicrobial SAR by fluorine position

Ortho-fluorophenyl regioisomer identity

MIC endpoint comparison context

p38 MAPK inhibitor library synthesis

3-Chloro SNAr diversification handle

Kinase selectivity assay context

Halogen-enriched FBDD fragment studies

Dual 19F NMR and X-ray scattering reporters

Halogen-bonding hotspot mapping

Agrochemical fungicide model screening

Ortho-fluorophenyl substitution pattern

Plant pathogen model response context

• [1] McIntyre, C. J. et al. Pyridazine based inhibitors of p38 MAPK. Bioorg. Med. Chem. Lett., 2002, 12(4), 689-692. PMID: 11844702. And Syngenta Crop Protection, Inc. US Patent Application 20100022526, 2010. View Source